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Compound of Interest

Compound Name: 4-Nitrobenzylamine hydrochloride

Cat. No.: B100060

An In-depth Technical Guide to 4-Nitrobenzylamine Hydrochloride (CAS No. 18600-42-5)

Prepared by a Senior Application Scientist, this guide provides researchers, scientists, and
drug development professionals with a comprehensive technical overview of 4-
Nitrobenzylamine hydrochloride. We will delve into its core properties, synthesis,
applications, and safety protocols, grounding all information in authoritative data.

Core Identity and Significance

4-Nitrobenzylamine hydrochloride, registered under CAS number 18600-42-5, is a white to
light yellow crystalline solid that serves as a pivotal intermediate in various chemical processes.
[1][2] Its molecular structure, featuring a reactive primary amine and a modifiable nitro group on
a stable benzyl scaffold, makes it a highly versatile building block in both organic synthesis and
pharmaceutical development.[1] It is frequently utilized for introducing the 4-nitrobenzylamine
moiety into larger, more complex molecules, acting as a foundational component for
biologically active compounds and advanced materials.[1]

Physicochemical & Spectroscopic Profile

A clear understanding of a compound's physical and chemical properties is fundamental to its
effective application in a laboratory setting. The key characteristics of 4-Nitrobenzylamine
hydrochloride are summarized below.
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Property Value Source(s)

CAS Number 18600-42-5 [1]13]

C7H9CIN20:2 (or
Molecular Formula [1][3]
C7HsN202-HCI)

Molecular Weight 188.61 g/mol [31[4]
White to light yellow powder or

Appearance [1][2]
crystal

Melting Point ~265 °C (decomposes) [3]

Soluble in water; Soluble in
Solubility methanol:glacial acetic acid [1]
(1:1) at 25 mg/mL.[1]

Store under inert gas (Nitrogen
Storage or Argon) at 2-8°C in a cool, [11[31[5]
dark place.[1][3][5]

Stable under recommended
storage conditions.

Stability Incompatible with acids, acid [3][6]
chlorides, acid anhydrides, and

strong oxidizing agents.[3][6]

Spectroscopic data is crucial for structure elucidation and quality control. The structure of 4-
Nitrobenzylamine hydrochloride is routinely confirmed using techniques such as *H NMR,
IR, and Raman spectroscopy.[2][4][7]

Synthesis Pathway and Experimental Protocol

The synthesis of 4-Nitrobenzylamine hydrochloride is most commonly achieved through the
reduction of a nitrile precursor, p-nitrobenzonitrile. This method provides a reliable route to the
desired amine hydrochloride salt.

Synthetic Workflow Diagram
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The following diagram illustrates the general transformation from the nitrile starting material to
the final hydrochloride product.

4-Nitrobenzylamine
Hydrochloride
(C7HsCIN202)
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Caption: Synthesis of 4-Nitrobenzylamine hydrochloride from p-nitrobenzonitrile.

Detailed Synthesis Protocol

This protocol is based on established procedures for the reduction of nitriles to primary amines
followed by salt formation.[3]

Materials:

e p-Nitrobenzonitrile (1.0 eq.)

o Toluene

o Tetramethyldisiloxane (TMDS) (1.0 eq.) or Polymethylhydrosiloxane (PMHS) (2.0 eq.)
 Titanium(lV) isopropoxide (Ti(Oi-Pr)4) (1.0 eq.)

e 1 M Aqueous Hydrochloric Acid (HCI) (1.5 eq.)

e Pentane

e Ethanol

Procedure:
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» Reaction Setup: To a solution of p-nitrobenzonitrile (e.g., 1.0 g, 5.1 mmol) in toluene (6.0 mL)
under an inert nitrogen atmosphere, add TMDS (900 pL, 5.1 mmol) and Ti(Oi-Pr)a (1.5 mL,
5.1 mmol).[3] The inert atmosphere is critical to prevent oxidation and reactions with
atmospheric moisture.

o Reaction Execution: Heat the reaction mixture to 60 °C and maintain for 24 hours.[3] The
progress of the reduction can be monitored by Thin-Layer Chromatography (TLC) or by
taking aliquots for *H NMR analysis.[3] A color change from colorless to black is typically
observed.[3]

o Workup and Salt Formation: After completion, cool the mixture to room temperature.
Carefully acidify with 1 M aqueous HCI (7.7 mL, 1.5 eq.).[3] This step protonates the newly
formed amine, quenching the reaction and forming the water-soluble hydrochloride salt,
which aids in its separation from non-polar byproducts.

 Purification: Concentrate the crude product under reduced pressure. Filter the resulting solid
and wash thoroughly with pentane (3 x 50 mL) to remove residual toluene and other non-
polar impurities.[3]

¢ Final Isolation: Dissolve the washed solid in ethanol and concentrate the filtrate under
reduced pressure to yield the purified 4-Nitrobenzylamine hydrochloride.[3]

Applications in Research and Drug Development

The utility of 4-Nitrobenzylamine hydrochloride stems from its dual functionality, making it a
valuable starting material in several scientific domains.

o Pharmaceutical Synthesis: It is widely used as an intermediate in the synthesis of various
drugs and biologically active compounds.[1] The primary amine serves as a nucleophile or a
point for amide bond formation, while the nitro group can be readily reduced to an aniline,
which can then undergo a vast array of further chemical transformations.

o Material Science: The compound has been successfully used in the chemical modification of
graphite powder and multiwalled carbon nanotubes.[3][8] This functionalization is key to
altering the surface properties of these materials for applications in electronics, composites,
and sensors.
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o Combinatorial Chemistry: It serves as a building block in the synthesis of compound libraries.
For instance, it has been used in the preparation of 2-fluoro-6-(4-nitrobenzylamino)purine, a
precursor for creating substituted purine derivatives for screening in drug discovery
programs.[3][8]

Safety, Handling, and Storage

Proper handling of 4-Nitrobenzylamine hydrochloride is essential to ensure laboratory safety.
It is classified as an irritant and requires appropriate personal protective equipment (PPE).

GHS Hazard Information

Pictogram Signal Word Hazard Statements

H315: Causes skin irritation.[4]
[5] H319: Causes serious eye
irritation.[4][5] H335: May

cause respiratory irritation.[4]

Warning[3][4][5]

Recommended Safety Protocols

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust.[9] Ensure eyewash stations and safety showers are readily
accessible.[9]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

o Hand Protection: Wear suitable protective gloves (e.qg., nitrile rubber). Gloves must be
inspected before use and disposed of properly.[5]

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent
skin exposure.[9]

« Handling: Avoid dust formation.[9] Wash hands and any exposed skin thoroughly after
handling.[5][9]
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o First Aid Measures:

o If on Skin: Wash with plenty of soap and water. If irritation occurs, seek medical attention.

[5]19]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[5][9]

o If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[9]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, away from
incompatible materials like oxidizing agents.[5][9]

Conclusion

4-Nitrobenzylamine hydrochloride (CAS No. 18600-42-5) is a cornerstone reagent for
chemists in both academic and industrial settings. Its well-defined physicochemical properties,
straightforward synthesis, and versatile reactivity make it an indispensable tool in the
development of novel pharmaceuticals and advanced materials. Adherence to established
safety and handling protocols is paramount to harnessing its full potential while ensuring a safe
research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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